Cas no 1154914-84-7 (2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile)

• Product Name: 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile
• CAS No: 1154914-84-7
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 5215496
• PubChem ID: 43399514
• Update Time: 2026-03-06

2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(1,2-dimethylpropyl)amino]-6-fluoro-
• 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile

• Inchi： 1S/C12H15FN2/c1-8(2)9(3)15-12-6-4-5-11(13)10(12)7-14/h4-6,8-9,15H,1-3H3
• InChI Key： RXJLDKHFLKFRLL-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(F)C=CC=C1NC(C)C(C)C

Additional information on 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile

Professional Introduction to 2-Fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile (CAS No. 1154914-84-7)

2-Fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile, identified by the chemical abstracts service number CAS No. 1154914-84-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and an N-substituted amine group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The fluoro moiety in 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacological profile of molecules. In recent years, there has been a surge in research focusing on fluorinated compounds due to their ability to improve drug efficacy and reduce toxicity. The incorporation of fluorine into pharmaceutical agents has led to the development of several successful drugs that have made a significant impact on clinical practice.

Furthermore, the 3-methylbutan-2-yl group attached to the benzene ring in this compound adds another layer of complexity to its biological interactions. This alkyl chain not only influences the solubility and permeability of the molecule but also contributes to its binding affinity with specific enzymes and receptors. The N-substituted amine group further enhances the compound's potential as a pharmacophore by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

In the realm of medicinal chemistry, 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile has been explored as a lead compound for various therapeutic applications. Its structural framework suggests potential utility in the treatment of neurological disorders, inflammatory diseases, and cancer. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules with enhanced biological activity. The benzonitrile core is particularly interesting because it can be further modified to produce derivatives with tailored properties suitable for specific therapeutic needs.

The synthesis of 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The challenges associated with these synthetic routes underscore the importance of innovative approaches in optimizing production processes for this compound.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile and its biological targets. These studies provide insights into the binding modes, affinity constants, and potential side effects of the compound. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the behavior of this molecule in vivo, thereby accelerating drug discovery efforts.

The pharmacological evaluation of 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile has revealed promising results in preclinical studies. Its ability to modulate key signaling pathways has been demonstrated through both in vitro and in vivo experiments. These findings support its potential as a candidate for further development into a novel therapeutic agent. However, additional research is necessary to fully elucidate its mechanism of action and assess its safety profile before moving into clinical trials.

The impact of fluorinated compounds on modern medicine cannot be overstated. The unique properties offered by fluorine atoms have led to significant advancements in drug design and development. As research continues to uncover new applications for molecules like 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile, it is expected that this class of compounds will play an increasingly important role in addressing unmet medical needs.

In conclusion, 2-fluoro-6-(3-methylbutan-2-yl)aminobenzonitrile (CAS No. 1154914-84-7) is a structurally intriguing compound with substantial potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its demonstrated biological activity supports further investigation into its therapeutic efficacy. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute to the development of next-generation medicines that improve patient outcomes worldwide.